4-{[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]oxy}benzenol

• IUPAC Name: 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]phenol
• InChI: InChI=1S/C16H8F6N2O2/c17-15(18,19)11-7-12(16(20,21)22)23-14-10(11)5-6-13(24-14)26-9-3-1-8(25)2-4-9/h1-7,25H
• InChI Key: RQMBVQYGPRMKDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OC2=NC3=C(C=C2)C(=CC(=N3)C(F)(F)F)C(F)(F)F
• Molecular Formula: C16H8F6N2O2
• Molecular Weight: 374.24 g/mol

Description

“4-{[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]oxy}benzenol” is an aromatic organic compound with the molecular formula C16H8F6N2O2. It has a CAS Number of 303996-31-8.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H8F6N2O2/c17-15(18,19)11-7-12(16(20,21)22)23-14-10(11)5-6-13(24-14)26-9-3-1-8(25)2-4-9/h1-7,25H. This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 374.24. It is a solid at room temperature.

Scientific Research Applications

Chemical Structure and Interactions

4-{[5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-yl]oxy}benzenol is involved in various chemical interactions and synthesis processes. For example, its analogs have been utilized in the preparation of crystalline organic acid–base adducts, revealing significant organic salt formation involving proton transfer, as observed in a study by Jin et al. (2014) (Jin et al., 2014). These interactions contribute to the formation of 3D framework structures in the compounds.

Synthesis of Novel Compounds

The compound and its derivatives play a role in synthesizing novel materials. For example, Sotzing et al. (1996) synthesized conducting polymers from low oxidation potential monomers based on pyrrole, including bis(pyrrol-2-yl) arylenes derivatives (Sotzing et al., 1996). Similarly, Chung and Hsiao (2008) synthesized novel fluorinated polyimides from a similar derivative, highlighting its potential in creating new polymeric materials with unique properties (Chung & Hsiao, 2008).

Metal-Organic Frameworks and Detection Applications

The compound's derivatives are used in metal-organic frameworks (MOFs) for specific detection purposes. Hu et al. (2020) integrated functionalization strategies in MOFs with trifluoromethyl groups for selective detection of specific groups of nitroaromatics (Hu et al., 2020). This research showcases the compound's applicability in sensitive detection technologies.

Enzyme Modeling and Pharmaceutical Research

Compounds with a similar structure have been used in modeling features of non-heme diiron cores in O2-activating enzymes, as explored by Kuzelka et al. (2003) (Kuzelka et al., 2003). This research indicates its potential relevance in understanding enzyme mechanisms and pharmaceutical applications.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or comes into contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling. In case of ingestion or skin contact, seek medical advice.